Cas no 1251573-21-3 (3-1-(3-chlorophenyl)-1H-1,2,3-triazol-4-yl-5-(3,4-dimethoxyphenyl)-1,2,4-oxadiazole)

• Product Name: 3-1-(3-chlorophenyl)-1H-1,2,3-triazol-4-yl-5-(3,4-dimethoxyphenyl)-1,2,4-oxadiazole
• CAS No: 1251573-21-3
• MF: C₁₈H₁₄ClN₅O₃
• MW: 383.788462162018
• CID: 5910944
• PubChem ID: 49666868
• Update Time: 2025-07-15

3-1-(3-chlorophenyl)-1H-1,2,3-triazol-4-yl-5-(3,4-dimethoxyphenyl)-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 3-1-(3-chlorophenyl)-1H-1,2,3-triazol-4-yl-5-(3,4-dimethoxyphenyl)-1,2,4-oxadiazole
• AKOS021856803
• 3-[1-(3-chlorophenyl)triazol-4-yl]-5-(3,4-dimethoxyphenyl)-1,2,4-oxadiazole
• 3-(1-(3-chlorophenyl)-1H-1,2,3-triazol-4-yl)-5-(3,4-dimethoxyphenyl)-1,2,4-oxadiazole
• 1251573-21-3
• F3406-9249
• 3-[1-(3-chlorophenyl)-1H-1,2,3-triazol-4-yl]-5-(3,4-dimethoxyphenyl)-1,2,4-oxadiazole
• VU0625468-1

• Inchi： 1S/C18H14ClN5O3/c1-25-15-7-6-11(8-16(15)26-2)18-20-17(22-27-18)14-10-24(23-21-14)13-5-3-4-12(19)9-13/h3-10H,1-2H3
• InChI Key： YCSOWKWFLMETHX-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)N1C=C(C2=NOC(C3C=CC(=C(C=3)OC)OC)=N2)N=N1

Computed Properties

• Exact Mass: 383.0785170g/mol
• Monoisotopic Mass: 383.0785170g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 490
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 88.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on 3-1-(3-chlorophenyl)-1H-1,2,3-triazol-4-yl-5-(3,4-dimethoxyphenyl)-1,2,4-oxadiazole

Chemical Profile of 3-1-(3-chlorophenyl)-1H-1,2,3-triazol-4-yl-5-(3,4-dimethoxyphenyl)-1,2,4-oxadiazole (CAS No. 1251573-21-3)

3-1-(3-chlorophenyl)-1H-1,2,3-triazol-4-yl-5-(3,4-dimethoxyphenyl)-1,2,4-oxadiazole, identified by its CAS number 1251573-21-3, is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound belongs to a class of heterocyclic molecules that incorporate multiple nitrogen-containing rings, which are well-known for their role in modulating various biological pathways. The presence of both triazole and oxadiazole moieties in its structure suggests a high degree of functional diversity, making it a promising candidate for further exploration in drug discovery.

The molecular framework of 3-1-(3-chlorophenyl)-1H-1,2,3-triazol-4-yl-5-(3,4-dimethoxyphenyl)-1,2,4-oxadiazole is characterized by a rigid system of interconnected rings. The triazole ring at the 4-position of the triazolium core contributes to the compound's stability and reactivity, while the 5-(3,4-dimethoxyphenyl) substituent introduces hydrophobicity and potential electronic modulation. The 3-chlorophenyl group at the 1-position adds another layer of complexity, influencing both the electronic properties and the potential interactions with biological targets. This combination of structural elements makes the compound an intriguing subject for synthetic chemists and pharmacologists alike.

In recent years, there has been a growing interest in designing molecules that incorporate multiple heterocyclic systems to enhance their pharmacological properties. The synergistic effects of different ring systems can lead to improved binding affinity, selectivity, and metabolic stability. The triazole moiety is particularly noteworthy for its presence in numerous bioactive natural products and pharmaceuticals. For instance, it has been shown to exhibit antiviral, anti-inflammatory, and antimicrobial properties. Similarly, oxadiazoles are known for their role in various therapeutic applications, including anticancer and anti-inflammatory agents. The integration of these motifs into a single molecule like 3-1-(3-chlorophenyl)-1H-1,2,3-triazol-4-yl-5-(3,4-dimethoxyphenyl)-1,2,4-oxadiazole could potentially lead to novel pharmacological effects that are not observed with individual components.

One of the most compelling aspects of this compound is its potential as a scaffold for drug development. The structural diversity offered by its heterocyclic core allows for modifications at multiple sites without compromising the overall integrity of the molecule. This flexibility is crucial for optimizing pharmacokinetic profiles and target specificity. Researchers have been exploring various synthetic routes to modify this compound further and evaluate its biological activity. For example, derivatization at the chlorophenyl or dimethoxyphenyl positions could alter electronic distributions and influence receptor interactions. Such modifications are essential for understanding how structural changes affect biological outcomes.

The pharmaceutical industry has been increasingly leveraging computational methods to predict the biological activity of novel compounds before conducting expensive wet-lab experiments. Advanced molecular modeling techniques have enabled researchers to simulate interactions between 3-1-(3-chlorophenyl)-1H-1,2,3-triazol-4-yl-5-(3,4-dimethoxyphenyl)-1,2,4-oxadiazole and potential targets such as enzymes or receptors. These simulations have provided valuable insights into how different parts of the molecule contribute to its binding affinity and selectivity. For instance, studies have suggested that the triazole ring may interact with hydrophobic pockets in protein targets while the dimethoxyphenyl group could engage in hydrogen bonding or π-stacking interactions.

Recent experimental studies have begun to validate these computational predictions by testing the biological activity of derivatives related to 1251573-21-3. Some preliminary findings indicate that certain modifications can enhance binding affinity or alter selectivity profiles significantly. These results underscore the importance of integrating computational modeling with experimental validation in drug discovery pipelines. Furthermore, they highlight how compounds like this one can serve as starting points for developing new therapeutic agents targeting diseases with unmet medical needs.

The synthesis of complex heterocyclic molecules like 1251573-21-3 presents unique challenges due to their intricate structures and multiple functional groups. However， advances in synthetic methodologies have made it increasingly feasible to construct such molecules efficiently. Techniques such as transition-metal-catalyzed cross-coupling reactions have been particularly useful in forming carbon-carbon bonds between different heterocyclic units without compromising regioselectivity or yield. Additionally， modern purification techniques allow for high-purity compounds even when dealing with multi-step syntheses.

The development of novel synthetic routes not only facilitates access to more compounds but also enables researchers to explore new chemical space more rapidly than ever before。 This rapid expansion has led to an explosion in available chemical diversity， providing an unprecedented opportunity for discovering new drugs。 Moreover， green chemistry principles are being increasingly incorporated into synthetic protocols， reducing waste and improving sustainability。 Such efforts align with broader industry goals aimed at making drug discovery more efficient while minimizing environmental impact。

The potential applications of 1251573-21-3 extend beyond traditional pharmaceuticals。 Its unique structural features make it attractive for materials science applications as well， particularly where electron-deficient heterocycles are desired。 For example， derivatives could be explored as components in organic electronics or catalysts due to their ability to participate in redox reactions。 Additionally， their rigid structures might make them suitable candidates for supramolecular chemistry applications， where precise molecular recognition is required。

In conclusion， 1251573–21– ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ - - - - - - - - - - - - - – – – – – – – – – – – triazol–4– yl–5–(– dimethoxypheny– l)– oxadiazol– e (CAS No.). p>

Key Takeaways: p>

• Structural Complexity: The compound features both triazole and oxadiazole rings， providing multiple sites for functionalization.
li>
• Potential Biological Activity: Its design suggests interactions with various biological targets， making it a candidate for drug discovery.
li>
• Synthetic Accessibility: Advances in synthetic chemistry enable efficient preparation despite its complexity.
li>
• Broad Applications: Beyond pharmaceuticals， it shows promise in materials science due to its electron-deficient nature.
li> ul> p>

The continued exploration of such multifunctional molecules will undoubtedly contribute significantly to scientific progress across multiple disciplines。 As research efforts continue to refine synthetic methodologies and computational tools， we can expect even more innovative applications arising from compounds like this one。 p>